Cas no 15900-09-1 (3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-)
![3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- structure](https://www.kuujia.com/scimg/cas/15900-09-1x300.png)
15900-09-1 structure
Product Name:3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-
CAS No:15900-09-1
Molecular Formula:C15H19N3O
Molecular Weight:257.33086
CID:146352
PubChem ID:3038061
3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-
- (4E)-4-(dimethylaminomethylidene)-2-phenyl-5-propylpyrazol-3-one
- 4-[(Dimethylamino)methylene]-1-phenyl-3-propyl-2-pyrazolin-5-one
- 5-25-14-00541 (Beilstein Handbook Reference)
- BRN 0797939
- 4-Dimethylaminomethylene-1-phenyl-3-propyl-2-pyrazolin-5-one
- 2-Pyrazolin-5-one, 4-dimethylaminomethylene-1-phenyl-3-propyl-
- 15900-09-1
-
- InChIKey: CUWKTMCUQYDTED-QBFSEMIESA-N
- Inchi: InChI=1S/C15H19N3O/c1-4-8-14-13(11-17(2)3)15(19)18(16-14)12-9-6-5-7-10-12/h5-7,9-11H,4,8H2,1-3H3/b13-11-
- SMILES: CN(/C=C1/C(CCC)=NN(C2C=CC=CC=2)C/1=O)C
Computed Properties
- Exact Mass: 257.15297
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 257.152812238g/mol
- Heavy Atom Count: 19
- Complexity: 392
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- Related Literature
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Yu Zheng,Yuxin Zhao,Mengting Bai,Huang Gu,Xiaofang Li J. Mater. Chem. B, 2022,10, 5666-5695
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Yumiko Ito,Daisuke Aoki,Hideyuki Otsuka Polym. Chem., 2020,11, 5356-5364
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Runze Wu,Jiale Sun,Chunju Xu,Huiyu Chen Sustainable Energy Fuels, 2021,5, 4807-4829
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Sang-Hyun Pyo,Ji Hoon Park,Vanessa Srebny,Rajni Hatti-Kaul Green Chem., 2020,22, 4450-4455
-
Yoshinari Suzuki,Yasumitsu Ogra,Noboru Machida,Izumi Watanabe Metallomics, 2019,11, 1753-1758
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A. Espinoza-Vázquez,F. J. Rodríguez-Gómez,R. González-Olvera,D. Angeles-Beltrán,D. Mendoza-Espinosa,G. E. Negrón-Silva RSC Adv., 2016,6, 72885-72896
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Jinwoo Park,Veronika Quaiserová-Mocko,Bhavik Anil Patel,Martin Novotný,Aihua Liu,Xiaochun Bian Analyst, 2008,133, 17-24
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Qi Zhao,Baiqi Shao,Wei Lü,Xiangting Dong,Hongpeng You RSC Adv., 2014,4, 35750-35756
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Colin C. Seaton,Rayan R. Thomas,Eman A. A. Essifaow,Elisa Nauha,Tasnim Munshi,Ian J. Scowen CrystEngComm, 2018,20, 3428-3434
15900-09-1 (3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-) Related Products
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